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Abstract
Isomescaline, with the CAS number 3937-16-4, is a phenethylamine and a structural isomer of

the well-known psychedelic compound, mescaline.[1][2] Chemically designated as 2-(2,3,4-

trimethoxyphenyl)ethanamine, it has been a subject of interest due to its relationship with

mescaline.[1][3] This technical guide provides a comprehensive overview of Isomescaline,

including its chemical properties, synthesis, and pharmacology. Notably, despite its structural

similarity to mescaline, Isomescaline has not been found to produce psychoactive effects in

humans at doses up to 400 mg.[1][2] This document aims to be a valuable resource for

professionals in research and drug development by summarizing the available data, presenting

detailed experimental protocols, and visualizing key concepts.

Chemical and Physical Properties
Isomescaline is characterized by the following properties:
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Property Value Reference

IUPAC Name
2-(2,3,4-

trimethoxyphenyl)ethanamine
[1]

Synonyms
2,3,4-

trimethoxyphenethylamine, IM
[1][3]

CAS Number 3937-16-4 [1][2][4]

Molecular Formula C11H17NO3 [1][4]

Molecular Weight 211.26 g/mol [1]

Appearance

White oil (freebase), Glistening

white crystals (hydrochloride

salt)

[5]

Melting Point Not available for freebase.

Boiling Point 120-130 °C at 0.3 mmHg [5]

SMILES
COC1=C(C(=C(C=C1)CCN)O

C)OC
[1]

InChI

InChI=1S/C11H17NO3/c1-13-

9-5-4-8(6-7-12)10(14-

2)11(9)15-3/h4-5H,6-7,12H2,1-

3H3

[1]

Synthesis of Isomescaline
The synthesis of Isomescaline was notably described by Alexander Shulgin in his book

"PiHKAL" (Phenethylamines I Have Known and Loved).[1][6][7][8][9][10] A common synthetic

route involves the reaction of 2,3,4-trimethoxybenzaldehyde with nitromethane, followed by

reduction of the resulting nitrostyrene.[1]

Experimental Protocol: Synthesis of Isomescaline
Hydrochloride
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This protocol is adapted from the synthesis of mescaline described in PiHKAL, applied to the

synthesis of Isomescaline.[5]

Step 1: Synthesis of β-nitro-2,3,4-trimethoxystyrene

A solution of 20 g of 2,3,4-trimethoxybenzaldehyde, 40 mL of nitromethane, and 20 mL of

cyclohexylamine in 200 mL of acetic acid is heated on a steam bath for 1 hour.

The reaction mixture is then diluted slowly with 400 mL of water with good stirring, leading to

the formation of a yellow crystalline mass.

The product is collected by filtration, washed with water, and dried.

Recrystallization from boiling methanol (15 mL/g) yields β-nitro-2,3,4-trimethoxystyrene as

bright yellow crystals.

Step 2: Reduction of β-nitro-2,3,4-trimethoxystyrene to Isomescaline

To a gently refluxing suspension of 2 g of lithium aluminum hydride (LAH) in 200 mL of

anhydrous diethyl ether, a solution of 2.4 g of β-nitro-2,3,4-trimethoxystyrene in anhydrous

diethyl ether is added.

The addition is performed using a Soxhlet extractor, allowing for the continuous addition of

the nitrostyrene.

After the addition is complete, the reaction mixture is refluxed for an additional 48 hours.

After cooling, the excess LAH is cautiously quenched by the dropwise addition of 150 mL of

1.5 N H2SO4.

The aqueous and ether layers are separated. The aqueous layer is washed twice with diethyl

ether.

The aqueous layer is then made basic with the addition of a 25% sodium hydroxide solution.

The resulting alkaline solution is extracted three times with diethyl ether.
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The combined ether extracts are dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure to yield the freebase of Isomescaline as a white

oil.

Step 3: Formation of Isomescaline Hydrochloride

The resulting white oil (Isomescaline freebase) is dissolved in 10 mL of isopropanol.

The solution is neutralized with concentrated hydrochloric acid.

The resulting white crystals of Isomescaline hydrochloride are collected by filtration, washed

with diethyl ether, and air-dried.

Synthesis Workflow Diagram

Step 1: Nitrostyrene Formation

Step 2: Reduction

Step 3: Salt Formation

2,3,4-Trimethoxybenzaldehyde

β-nitro-2,3,4-trimethoxystyrene

Nitromethane

Cyclohexylamine in Acetic Acid

Isomescaline (freebase)Lithium Aluminum Hydride (LAH)

Isomescaline HydrochlorideHydrochloric Acid
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Click to download full resolution via product page

Caption: Synthesis workflow for Isomescaline Hydrochloride.

Pharmacology
The pharmacological properties of Isomescaline are not well-documented in scientific

literature.[2][11] Despite its structural similarity to mescaline, which is a known psychedelic,

Isomescaline has been reported to be inactive in humans at doses exceeding 400 mg.[1][2]

Hypothetical Mechanism of Action
It is hypothesized that Isomescaline, like mescaline, may act as an agonist at serotonin

receptors, particularly the 5-HT2A receptor.[1] The psychoactive effects of classical

psychedelics are primarily mediated by their agonist activity at this receptor.[12] However, the

specific binding affinity and functional activity of Isomescaline at the 5-HT2A receptor and

other potential targets have not been reported.

Hypothetical Receptor Binding Profile
Due to the lack of experimental data for Isomescaline, the following table presents the known

receptor binding profile of its isomer, mescaline, to provide a potential, albeit hypothetical,

framework for understanding Isomescaline's interactions.

Receptor Ligand Ki (nM) Assay Type Reference

5-HT2A Mescaline ~5,400
Radioligand

Binding
[13]

5-HT2C Mescaline ~12,000
Radioligand

Binding
[13]

5-HT1A Mescaline ~1,600 - 6,700
Radioligand

Binding
[14]

α1A Adrenergic Mescaline >10,000
Radioligand

Binding
[13]

Dopamine D2 Mescaline >10,000
Radioligand

Binding
[13]
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Disclaimer: This data is for mescaline and should not be directly extrapolated to Isomescaline
without experimental verification.

Signaling Pathways
Given the hypothesis that Isomescaline interacts with the 5-HT2A receptor, this section

outlines the canonical signaling pathway associated with 5-HT2A receptor activation.

Hypothetical 5-HT2A Receptor Signaling Pathway for
Isomescaline
Activation of the 5-HT2A receptor, a Gq/11-coupled G protein-coupled receptor (GPCR),

typically initiates the phospholipase C (PLC) signaling cascade.[15]
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Caption: Hypothetical 5-HT2A receptor signaling pathway for Isomescaline.
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Experimental Workflows
For researchers interested in investigating the pharmacology of Isomescaline, the following

provides a generalized workflow for a receptor binding assay.

Experimental Workflow: Radioligand Receptor Binding
Assay
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Preparation

Incubation

Separation and Counting

Data Analysis

Prepare cell membranes expressing the target receptor (e.g., 5-HT2A)

Incubate membranes, radioligand, and Isomescaline at various concentrations

Prepare radioligand solution (e.g., [³H]ketanserin for 5-HT2A) Prepare serial dilutions of Isomescaline

Incubate at a specific temperature for a defined time to reach equilibrium

Rapidly filter the incubation mixture to separate bound and free radioligand

Wash the filters to remove non-specifically bound radioligand

Measure radioactivity on the filters using a scintillation counter

Plot the percentage of specific binding against the log concentration of Isomescaline

Determine the IC50 value from the competition curve

Calculate the Ki value using the Cheng-Prusoff equation

Click to download full resolution via product page

Caption: Generalized workflow for a radioligand receptor binding assay.
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Conclusion
Isomescaline (CAS 3937-16-4) remains a compound of scientific interest primarily due to its

isomeric relationship with mescaline. While its synthesis is well-described, a significant gap

exists in the understanding of its pharmacological properties. The consistent reports of its lack

of psychoactive effects in humans, despite its structural similarity to a potent psychedelic, make

it an intriguing subject for further investigation. Future research should focus on obtaining

empirical data on its receptor binding profile and functional activity to elucidate its mechanism

of action, or lack thereof. Such studies would not only clarify the pharmacology of

Isomescaline but could also contribute to a deeper understanding of the structure-activity

relationships of phenethylamine compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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